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For Immediate Release

This technical guide provides a comprehensive overview of the core physical properties of

Diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate, a versatile

organophosphorus compound. This document is intended for researchers, scientists, and

professionals in the fields of drug development, synthetic organic chemistry, and materials

science. The compound, also known as a Weinreb amide phosphonate, is a valuable reagent,

particularly in the Horner-Wadsworth-Emmons (HWE) reaction for the stereoselective synthesis

of α,β-unsaturated N-methoxy-N-methylamides.[1]

Core Physical and Chemical Properties
The physical characteristics of Diethyl (N-methoxy-N-
methylcarbamoylmethyl)phosphonate are critical for its handling, application in synthetic

protocols, and purification. These properties have been collated from various sources and are

summarized in the table below.
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Property Value Source(s)

CAS Number 124931-12-0 [1][2][3]

Molecular Formula C₈H₁₈NO₅P [1][2][3]

Molecular Weight 239.21 g/mol [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[2][4]

Boiling Point
90 °C at 17 mmHg 124 °C (at

atmospheric pressure)
[1][2][5][6][7]

Density 1.163 g/mL at 25 °C [2][5][6][7]

Refractive Index (n²⁰/D) 1.455 [2][5][6][7]

Flash Point >110 °C (>230 °F) [1][7]

Purity ≥ 96% (GC) to >97.0%(GC) [2][4]

Experimental Protocols for Property Determination
The following sections outline generalized, standard laboratory methodologies for determining

the key physical properties of liquid compounds such as Diethyl (N-methoxy-N-
methylcarbamoylmethyl)phosphonate.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[5] A common and efficient method for its determination on a small scale is using a

Thiele tube.

Sample Preparation: A small amount of the liquid is placed into a small test tube (e.g., a

fusion tube). A capillary tube, sealed at one end, is then placed inverted into the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer's bulb. This assembly is then inserted into a Thiele tube containing a

high-boiling point liquid, such as mineral oil.[3]
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Heating and Observation: The side arm of the Thiele tube is gently heated, which allows for

uniform heating of the oil bath via convection.[3] As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles. The heating is continued until

a rapid and continuous stream of bubbles emerges from the capillary tip.

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is recorded as the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[3]

Density Measurement (Pycnometer Method)
Density is the mass of a substance per unit of volume.[8] For liquids, a pycnometer (a flask with

a specific, accurately known volume) provides a precise method for density determination.[9]

Mass of Empty Pycnometer: A clean, dry pycnometer is weighed accurately on an analytical

balance.

Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample. Care is

taken to avoid air bubbles. The filled pycnometer is then weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.[8] Measurements should be

conducted at a constant, recorded temperature as density is temperature-dependent.[9]

Refractive Index Measurement (Abbe Refractometer)
The refractive index measures how much the path of light is bent, or refracted, when entering a

material.[6] It is a characteristic property that is dependent on temperature and the wavelength

of light used.[6]

Instrument Calibration and Cleaning: The prisms of the Abbe refractometer are first cleaned

with a suitable solvent (e.g., acetone or ethanol) and a soft lens tissue.[6][7]

Sample Application: A few drops of the liquid sample are placed on the surface of the lower

prism using a pipette. The prisms are then carefully closed to spread the liquid into a thin

film.[7]
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Measurement: Light is passed through the sample, and the user looks through the eyepiece.

The adjustment controls are used to bring a distinct light/dark boundary into the center of the

crosshairs.[7] The dispersion may also need to be adjusted to eliminate any color fringes.

Reading: The refractive index value is read directly from the instrument's scale. The

temperature should be recorded simultaneously, as refractive index values are standardized

at a specific temperature, typically 20°C.[6]

Application in Horner-Wadsworth-Emmons Reaction
Diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate is a key reagent in the

Horner-Wadsworth-Emmons (HWE) reaction. This reaction is a widely used method in organic

synthesis for creating carbon-carbon double bonds, typically with a high degree of E-

stereoselectivity.[1] The phosphonate is first deprotonated by a base to form a stabilized

carbanion, which then reacts with an aldehyde or ketone. The resulting intermediate eliminates

a water-soluble phosphate byproduct to form the alkene.[1]
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Caption: General workflow of the Horner-Wadsworth-Emmons (HWE) reaction.

This technical guide serves as a foundational resource for understanding the key physical

properties of Diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate. The data and

protocols provided are intended to support its safe and effective use in research and

development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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